Cas no 101944-79-0 (Butanoic acid, 4,4,4-trimethoxy-, ethyl ester)

• Product Name: Butanoic acid, 4,4,4-trimethoxy-, ethyl ester
• CAS No: 101944-79-0
• MF: C₉H₁₈O₅
• MW: 206.236223697662
• CID: 1131372
• PubChem ID: 13452376
• Update Time: 2025-04-20

Butanoic acid, 4,4,4-trimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4,4-trimethoxy-, ethyl ester
• ethyl 4,4,4-trimethoxybutanoate
• 101944-79-0
• DTXSID50541256

• Inchi： 1S/C9H18O5/c1-5-14-8(10)6-7-9(11-2,12-3)13-4/h5-7H2,1-4H3
• InChI Key： AHHOVTMOYLILKA-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(=O)OCC)(OC)OC

Computed Properties

• Exact Mass: 206.115424g/mol
• Monoisotopic Mass: 206.115424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.24g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 54Ų